N-(4-fluorophenyl)-N'-[5-(2-phenylvinyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[5-[(E)-2-phenylethenyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C17H13FN4OS/c18-13-7-9-14(10-8-13)19-16(23)20-17-22-21-15(24-17)11-6-12-4-2-1-3-5-12/h1-11H,(H2,19,20,22,23)/b11-6+
• InChI Key: MIFUMXQTEOORCG-IZZDOVSWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H13FN4OS
• Molecular Weight: 340.4 g/mol

Description

Thiadiazole ureas, including compounds like "N-(4-fluorophenyl)-N'-[5-(2-phenylvinyl)-1,3,4-thiadiazol-2-yl]urea," represent a class of compounds with significant interest in various fields due to their unique structural features and potential bioactivities. These compounds are characterized by the presence of a thiadiazole ring, a urea linkage, and substituted phenyl groups, which contribute to their diverse chemical properties and applications.

Synthesis Analysis

The synthesis of thiadiazole ureas typically involves the reaction of thiadiazole derivatives with isocyanates or carbamates under controlled conditions. For instance, the synthesis of similar compounds has been reported through reactions involving amino-thiadiazole derivatives and substituted benzoyl isocyanates (Li-Qiao Shi, 2011). These synthetic routes highlight the versatility of thiadiazole ureas synthesis, enabling the incorporation of various substituents to tailor the compounds' properties.

Molecular Structure Analysis

The crystal structure of thiadiazole ureas reveals that these compounds often exhibit planar configurations, mediated by intramolecular hydrogen bonding, and are capable of forming stable crystalline structures. The molecular structure is characterized by the coplanarity of the thiadiazole ring with adjacent phenyl rings, contributing to the compound's stability and reactivity (Xin-jian Song, Xiao-Hong Tan, Yan‐Gang Wang, 2008).

Chemical Reactions and Properties

Thiadiazole ureas undergo various chemical reactions, primarily due to the reactive nature of the thiadiazole ring and the urea linkage. These reactions include nucleophilic substitution and addition, facilitating the introduction of different functional groups or the formation of complex molecules. The compounds exhibit good fungicidal activity against certain plant pathogens, demonstrating their chemical reactivity and potential utility in agricultural applications (Xin-jian Song, Xiao-Hong Tan, Yan‐Gang Wang, 2008).